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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of the antibiotic compound TPU-0037C using dimethyl sulfoxide (DMSO) as

the solvent. Adherence to these guidelines is crucial for maintaining the integrity and biological

activity of the compound for use in research and drug development applications.

Compound Information
Summarized below are the key chemical properties of TPU-0037C.
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Property Value Reference(s)

CAS Number 485815-61-0 [1]

Molecular Formula C₄₆H₇₂N₄O₉ [1]

Molecular Weight 825.1 g/mol [1]

Purity
>95% (typically verified by

HPLC)
[1]

Appearance Colorless film or solid [1]

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol
[1]

Storage (Solid) -20°C [1]

Storage (in DMSO) -80°C (for up to 1 year) [1]

Biological Activity and Mechanism of Action
TPU-0037C is a metabolite of the marine actinomycete S. platensis and is structurally similar to

lydicamycin.[1] It exhibits potent activity against Gram-positive bacteria, including methicillin-

resistant Staphylococcus aureus (MRSA), with Minimum Inhibitory Concentrations (MICs)

typically in the range of 0.39-3.13 µg/mL.[1] However, it is generally ineffective against Gram-

negative bacteria.[1] The proposed mechanism of action for the related compound,

lydicamycin, involves the inhibition of bacterial protein synthesis.[1] Studies on lydicamycins

also suggest they can elicit a transcriptional response similar to that of cell wall targeting

antibiotics, indicating a potential to induce cell envelope stress in bacteria.

The effects of TPU-0037C on eukaryotic cells have not been extensively documented in

publicly available literature. As with many antibiotics, it is crucial to determine the cytotoxic

profile of TPU-0037C in relevant mammalian cell lines to establish a therapeutic window for any

potential applications in drug development. When using TPU-0037C in cell-based assays, it is

imperative to include a vehicle control (DMSO) to account for any solvent-induced effects.

Experimental Protocol: Preparation of a 10 mM TPU-
0037C Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of TPU-0037C in DMSO.

This concentration is a common starting point for many small molecule inhibitors in drug

discovery and development.

Materials:

TPU-0037C (solid)

Anhydrous/molecular sieve-dried DMSO (Biotechnology grade or higher)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Optional: Sonicator

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling TPU-0037C and DMSO.

Perform all manipulations in a chemical fume hood to avoid inhalation of the compound and

solvent vapors.

Consult the Safety Data Sheet (SDS) for TPU-0037C and DMSO before starting the

procedure.

Procedure:

Equilibration: Before opening, allow the vial of solid TPU-0037C to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the

compound, which can affect its stability and weighing accuracy.
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Weighing: Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of TPU-0037C into the tube. For example, to prepare 1

mL of a 10 mM stock solution, you would need 8.251 mg of TPU-0037C.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 825.1 g/mol x 1000 mg/g = 8.251 mg

Dissolution: In a chemical fume hood, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the weighed TPU-0037C. For the example above, you would

add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be obtained.

Optional Sonication: If the compound is difficult to dissolve, sonicate the tube in a water bath

for 5-10 minutes at room temperature.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes or

cryovials. The aliquot volume will depend on your experimental needs.

Storage: Store the aliquots of the TPU-0037C stock solution at -80°C for long-term storage

(up to one year). For short-term storage (a few days), -20°C can be used, but -80°C is highly

recommended to ensure maximum stability.

Preparation of Working Solutions
To prepare a working solution for a cell-based assay, the 10 mM DMSO stock solution must be

serially diluted. It is critical to perform initial dilutions in DMSO before the final dilution into an

aqueous-based medium (e.g., cell culture medium) to prevent precipitation of the compound.

Example Dilution for a Cell-Based Assay:

Perform an intermediate dilution of the 10 mM stock solution in DMSO. For example, dilute

the 10 mM stock 1:10 in DMSO to obtain a 1 mM solution.
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Further dilute the 1 mM intermediate stock in your final assay medium. For instance, a

1:1000 dilution of the 1 mM stock into the cell culture medium will yield a final concentration

of 1 µM.

Important: Ensure the final concentration of DMSO in your assay is non-toxic to your cells,

typically below 0.5%. Always include a vehicle control with the same final DMSO

concentration in your experiments.

Diagrams
Experimental Workflow for TPU-0037C Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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